molecular formula C8H6ClFO B1304792 4-Fluoro-3-methylbenzoyl chloride CAS No. 455-84-5

4-Fluoro-3-methylbenzoyl chloride

Cat. No.: B1304792
CAS No.: 455-84-5
M. Wt: 172.58 g/mol
InChI Key: FMFLKTDRPXYUGP-UHFFFAOYSA-N
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Description

4-Fluoro-3-methylbenzoyl chloride is a useful research compound. Its molecular formula is C8H6ClFO and its molecular weight is 172.58 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

  • Synthesis of Derivatives

    4-Fluoro-3-methylbenzoyl chloride is utilized in the synthesis of various derivatives. For instance, it has been used in synthesizing 3-(2′-Chloro-6′-fluorophenyl)-5-methylisoxazole-4-carbonyl Chloride through steps like oximation, chlorination, cyclization, hydrolysis, and acyl chlorination, starting from 2-chloro-6-fluorobenzaldehyde (Su Wei-ke, 2008).

  • Characterization and Crystal Structure

    The compound has been characterized through various techniques such as IR, 1H-NMR, 13C-NMR, and MS for confirming its chemical structure. This includes the study of compounds like 1-(4-methylbenzoyl)-3-(4 aminosulfonylphenyl)thiourea, which involves the use of 4-methylbenzoyl chloride (A. Saeed, Amara Mumtaz, U. Flörke, 2010).

Optical Properties and Liquid Crystals

  • Optical Properties and Phase Transition: The orientation effect of fluorine atoms on optical properties has been studied in difluoro substituted phenylazophenyl benzoates liquid crystals. This includes observing nematic and smectic phases based on the direction of fluorine atoms (A. A. Zaki et al., 2018).

Chemical Reactions and Catalysts

  • Catalytic and Chemical Reactions: this compound is involved in various chemical reactions, such as the Fries rearrangement, and in the synthesis of catalysts and intermediates for other complex chemical compounds. These reactions are significant in developing pharmaceuticals and other materials (Amol G. Dikundwar, T. Row, 2014).

Medicinal Chemistry and Pharmaceuticals

  • Synthesis of Medicinal Compounds: The compound plays a role in synthesizing various medicinal compounds, including inhibitors and antimicrobial agents. Its derivatives have shown effectiveness in specific biological applications (I. Hutchinson et al., 2001).

Safety and Hazards

4-Fluoro-3-methylbenzoyl chloride is a hazardous chemical. It causes severe skin burns and eye damage . It is recommended to avoid breathing its dust, fume, gas, mist, vapors, or spray . Protective clothing, gloves, and eye/face protection should be worn when handling this chemical .

Mechanism of Action

Target of Action

4-Fluoro-3-methylbenzoyl chloride is a chemical compound used in medicinal compositions as an inhibitor for p38MAP kinases and/or TNF-α production . These targets play a crucial role in inflammatory responses and cell proliferation.

Biochemical Pathways

The compound’s interaction with p38MAP kinases and TNF-α suggests that it may affect pathways related to inflammation and cell proliferation . .

Result of Action

The molecular and cellular effects of this compound’s action would depend on its specific targets and the changes induced by its interaction with these targets. Given its reported role as an inhibitor of p38MAP kinases and TNF-α production, it may have anti-inflammatory effects and could potentially influence cell proliferation .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules could influence the action, efficacy, and stability of this compound. For instance, its reactivity as an acylating agent suggests that it might be sensitive to moisture . Therefore, it should be handled in a well-ventilated place, and contact with skin and eyes should be avoided .

Properties

IUPAC Name

4-fluoro-3-methylbenzoyl chloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H6ClFO/c1-5-4-6(8(9)11)2-3-7(5)10/h2-4H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FMFLKTDRPXYUGP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC(=C1)C(=O)Cl)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H6ClFO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10379113
Record name 4-Fluoro-3-methylbenzoyl chloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10379113
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

172.58 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

455-84-5
Record name 4-Fluoro-3-methylbenzoyl chloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10379113
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 4-Fluoro-3-methylbenzoyl Chloride
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

10 g 4-fluoro-3-methyl-benzoic acid in 150 g thionylchloride was refluxed 1 h. The reaction was evaporated to give 11.2 g desired product.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
150 g
Type
reactant
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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